Cas no 107586-81-2 (7-Benzothiazolamine,4-nitro-)

• Product Name: 7-Benzothiazolamine,4-nitro-
• CAS No: 107586-81-2
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 127607
• Update Time: 2024-01-25

7-Benzothiazolamine,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolamine,4-nitro-
• 7-Benzothiazolamine,4-nitro-(9CI)
• 7-Benzothiazolamine, 4-nitro-

• Inchi： 1S/C7H5N3O2S/c8-4-1-2-5(10(11)12)6-7(4)13-3-9-6/h1-3H,8H2
• InChI Key： KXWSZDRGWMGWNM-UHFFFAOYSA-N
• SMILES： S1C2=C(N)C=CC([N+]([O-])=O)=C2N=C1

Computed Properties

• Exact Mass: 195.01035

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• Melting Point: 286 °C (decomp)
• Boiling Point: 466.2±25.0 °C(Predicted)
• PSA: 82.05
• pka: -0.48±0.10(Predicted)